Cas no 884494-40-0 (5-fluoro-2-2-(trimethylsilyl)ethynylpyridine)

• Product Name: 5-fluoro-2-2-(trimethylsilyl)ethynylpyridine
• CAS No: 884494-40-0
• MF: C₁₀H₁₂FNSi
• MW: 193.292886734009
• MDL: MFCD03095277
• CID: 4663815
• PubChem ID: 44754927
• Update Time: 2025-11-07

5-fluoro-2-2-(trimethylsilyl)ethynylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-2-(trimethylsilyl)ethynylpyridine

• MDL： MFCD03095277
• Inchi： 1S/C10H12FNSi/c1-13(2,3)7-6-10-5-4-9(11)8-12-10/h4-5,8H,1-3H3
• InChI Key： WUQXLHRGNKUVNJ-UHFFFAOYSA-N
• SMILES： C1(C#C[Si](C)(C)C)=NC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives

Additional information on 5-fluoro-2-2-(trimethylsilyl)ethynylpyridine

Comprehensive Overview of 5-Fluoro-2-(2-(Trimethylsilyl)Ethynyl)Pyridine (CAS No. 884494-40-0)

5-Fluoro-2-(2-(trimethylsilyl)ethynyl)pyridine (CAS No. 884494-40-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, often abbreviated as 5-FTEP, belongs to the class of fluorinated pyridine derivatives, which are widely recognized for their unique electronic properties and versatility in synthetic chemistry. The presence of both a fluoro substituent and a trimethylsilyl-protected alkyne group makes it a valuable building block for constructing complex molecular architectures.

In recent years, the demand for 5-fluoro-2-(2-(trimethylsilyl)ethynyl)pyridine has surged due to its applications in click chemistry and cross-coupling reactions. Researchers are particularly interested in its role as a precursor for bioconjugation and drug discovery, where its alkyne functionality enables efficient coupling with azides under mild conditions. This aligns with the growing trend of green chemistry, as scientists seek sustainable methods to synthesize bioactive molecules.

The compound's CAS number 884494-40-0 is frequently searched in academic databases and chemical supplier platforms, reflecting its relevance in high-throughput screening and medicinal chemistry. Its pyridine core is a common motif in FDA-approved drugs, and the introduction of a fluoro group enhances metabolic stability—a hot topic in pharmacokinetic optimization. Additionally, the trimethylsilyl (TMS) group acts as a protective moiety, allowing controlled deprotection for selective functionalization.

From a material science perspective, 5-FTEP is explored for its potential in organic electronics, such as OLEDs and conductive polymers. The electron-withdrawing fluoro substituent modulates the compound's HOMO-LUMO gap, a critical parameter in designing light-emitting materials. This ties into the broader industry focus on energy-efficient technologies and flexible displays, which dominate current R&D investments.

Quality control of CAS 884494-40-0 is another area of interest, with analytical techniques like HPLC, NMR, and mass spectrometry being essential for verifying purity. Suppliers often highlight batch-to-batch consistency, as impurities can significantly impact downstream applications. This underscores the compound's importance in precise synthetic workflows, where reproducibility is paramount.

In summary, 5-fluoro-2-(2-(trimethylsilyl)ethynyl)pyridine (CAS No. 884494-40-0) is a multifaceted compound bridging pharmaceutical innovation and advanced materials. Its structural features cater to contemporary research needs, from targeted drug delivery to optoelectronic devices, making it a staple in modern laboratories. As interdisciplinary collaborations grow, the compound's utility is expected to expand further, solidifying its position in cutting-edge science.